8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopropyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-1-(2-morpholin-4-ylethyl)-7-propan-2-ylpurine-2,6-dione
• InChI: InChI=1S/C20H29N7O3/c1-13(2)26-16-17(21-19(26)27-15(4)12-14(3)22-27)23(5)20(29)25(18(16)28)7-6-24-8-10-30-11-9-24/h12-13H,6-11H2,1-5H3
• InChI Key: MUUWNKPIABUEKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2C(C)C)C(=O)N(C(=O)N3C)CCN4CCOCC4)C
• Molecular Formula: C20H29N7O3
• Molecular Weight: 415.5 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopropyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H29N7O3 and its molecular weight is 415.498. The purity is usually 95%.
BenchChem offers high-quality 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopropyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopropyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

• Karczmarzyk et al. (1997) described the crystal structure of a related compound, 8-amino-1,3-dimethyl-7-(4-morpholinobutyl)-3,7-dihydro-1H-purine-2,6-dione. This study highlights the typical geometry of the purine fused-ring system and its molecular interactions, providing insights into the structural aspects of similar compounds (Karczmarzyk & Pawłowski, 1997).

Synthetic Chemistry and Inhibitory Efficacy

• Chadli et al. (2017) synthesized novel aza-pseudopeptides, including 2-(1-(3-methyl-5,6-dihydropyridazin-1(2H)-yl)-1-oxopropan-2-yl)isoindoline-1,3-dione, and evaluated their efficacy as corrosion inhibitors. Their results suggest these compounds' potential in protecting materials from corrosion, indicative of the chemical versatility and practical applications of related compounds (Chadli et al., 2017).

Biological Activities

• Zagórska et al. (2016) researched the receptor affinity and enzyme activity of derivatives of imidazo- and pyrimidino[2,1-f]purines. Their findings could be relevant in understanding the biological applications of similar compounds (Zagórska et al., 2016).
• Sinha et al. (2015) explored metal complexes of 6-pyrazolylpurine derivatives as models for metal-mediated base pairs, contributing to our understanding of nucleobase recognition and potential therapeutic applications (Sinha et al., 2015).